(2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide

• CAS No.: 64436-12-0
• Molecular Formula: C7H16AsBrO2
• Molecular Weight: 287.03 g/mol
• IUPAC Name: (2-ethoxy-2-oxoethyl)-trimethylarsanium;bromide
• InChI: InChI=1S/C7H16AsO2.BrH/c1-5-10-7(9)6-8(2,3)4;/h5-6H2,1-4H3;1H/q+1;/p-1
• InChI Key: YUGGRKDYIGLFPY-UHFFFAOYSA-M
• Canonical SMILES: CCOC(=O)C[As+](C)(C)C.[Br-]

Description

(2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide, also known as Arsonium, (2-ethoxy-2-oxoethyl)trimethyl-, bromide, is a chemical compound with the molecular formula C7H16AsBrO2. This compound is part of the arsonium family, which contains arsenic atoms bonded to organic groups. It is primarily used in various chemical reactions and research applications due to its unique properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide typically involves the reaction of trimethylarsine with ethyl bromoacetate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{(CH}_3\text{)}_3\text{As} + \text{BrCH}_2\text{COOCH}_2\text{CH}_3 \rightarrow \text{(CH}_3\text{)}_3\text{AsCH}_2\text{COOCH}_2\text{CH}_3 \text{Br}$$(CH3​)3​As+BrCH2​COOCH2​CH3​→(CH3​)3​AsCH2​COOCH2​CH3​Br

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using similar reaction conditions as in the laboratory. The process is optimized for higher yields and purity, often involving purification steps such as recrystallization or chromatography to obtain the final product .

Chemical Reactions Analysis

Types of Reactions

(2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form arsenic oxides.

Reduction: Reduction reactions can convert the compound into different arsonium derivatives.

Substitution: The bromide ion can be substituted with other nucleophiles, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles like sodium azide for substitution reactions. The reactions are typically carried out under controlled temperatures and pressures to ensure the desired outcomes .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield arsenic oxides, while substitution reactions can produce various arsonium salts .

Scientific Research Applications

(2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide involves its interaction with molecular targets such as enzymes and proteins. The compound can form covalent bonds with these targets, leading to changes in their activity and function. The specific pathways involved depend on the nature of the target molecules and the context of the reaction .

Comparison with Similar Compounds

Similar Compounds

• (2-Ethoxy-2-oxoethyl)dimethylarsanium bromide
• (2-Ethoxy-2-oxoethyl)ethylarsanium bromide
• (2-Ethoxy-2-oxoethyl)phenylarsanium bromide

Uniqueness

(2-Ethoxy-2-oxoethyl)(trimethyl)arsanium bromide is unique due to its specific structure and reactivity.